BENGHE Foundational & Exploratory

Check Availability & Pricing

(Z)-RG-13022 (CAS 136831-48-6): A Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (2)-RG-13022

Cat. No.: B109681

(2)-RG-13022 is a potent and selective inhibitor of the epidermal growth factor receptor (EGFR)
tyrosine kinase. As a member of the tyrphostin family of compounds, it serves as a valuable
tool for investigating the role of EGFR signaling in cellular processes such as proliferation,
differentiation, and tumorigenesis. This guide provides a comprehensive overview of the
technical data and experimental protocols associated with (Z)-RG-13022 for researchers,
scientists, and drug development professionals.

Core Compound Information

Identifier Value

(22)-2-cyano-3-(3,4-dimethoxyphenyl)-N-
(pyridin-3-yl)acrylamide

IUPAC Name

Synonyms RG-13022, Tyrphostin RG13022
CAS Number 136831-48-6

Molecular Formula C17H15N303

Molecular Weight 309.32 g/mol

Mechanism of Action

(Z)-RG-13022 functions as an ATP-competitive inhibitor of the EGFR tyrosine kinase domain.
[1] By binding to the ATP pocket, it blocks the autophosphorylation of the receptor, a critical
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step in the activation of downstream signaling cascades.[1] This inhibition leads to the
suppression of key pathways involved in cell growth and survival, including the Ras-Raf-MEK-
ERK (MAPK) and PI3K/Akt signaling pathways.[1]

Quantitative Biological Activity

The inhibitory activity of (Z)-RG-13022 has been characterized in various in vitro assays. The
following tables summarize the key quantitative data.

Table 1: In Vitro EGFR Inhibition

Assay Cell Line/System ICso
] Cell-free (immunoprecipitated
EGFR Autophosphorylation 4 uM[2][3][4][5][6]
EGFR)
EGFR Autophosphorylation HER 14 cells 5 uM[3][6]
EGFR Kinase Activity HT-22 neuronal cells 1 uM[1]

Table 2: Inhibiti  Cell Proliferati | G |

Assay Cell Line Stimulus ICso
Colony Formation HER 14 50 ng/mL EGF 1 uM[3][6]
DNA Synthesis HER 14 50 ng/mL EGF 3 uM[3][6]
Colony Formation MH-85 50 ng/mL EGF 7 uM[3][6]
DNA Synthesis MH-85 50 ng/mL EGF 1.5 uM[3][6]
DNA Synthesis HN5 Not Specified 11 uM

Signaling Pathway Inhibition

(2)-RG-13022's inhibition of EGFR autophosphorylation prevents the recruitment and activation
of downstream signaling molecules, effectively blocking pro-proliferative and anti-apoptotic
signals.
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EGFR Signaling Pathway Inhibition by (Z)-RG-13022.
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Experimental Protocols

Detailed methodologies for key experiments are provided below.

Synthesis of (Z)-RG-13022

While a detailed, step-by-step synthesis protocol for (Z)-RG-13022 is not readily available in
the public domain, it belongs to the tyrphostin class of compounds, which are benzylidene
malononitrile derivatives. The general synthesis involves a Knoevenagel condensation of a
substituted benzaldehyde with a malononitrile derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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